Cas no 2227931-28-2 ((2R)-1-2-(methoxymethyl)oxan-2-ylpropan-2-amine)

• Product Name: (2R)-1-2-(methoxymethyl)oxan-2-ylpropan-2-amine
• CAS No: 2227931-28-2
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5808403
• PubChem ID: 165657933
• Update Time: 2025-10-24

(2R)-1-2-(methoxymethyl)oxan-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-2-(methoxymethyl)oxan-2-ylpropan-2-amine
• EN300-1737907
• 2227931-28-2
• (2R)-1-[2-(methoxymethyl)oxan-2-yl]propan-2-amine

• Inchi： 1S/C10H21NO2/c1-9(11)7-10(8-12-2)5-3-4-6-13-10/h9H,3-8,11H2,1-2H3/t9-,10?/m1/s1
• InChI Key： NSMKEEKHHQRITA-YHMJZVADSA-N
• SMILES： O1CCCCC1(COC)C[C@@H](C)N

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.5Ų

Additional information on (2R)-1-2-(methoxymethyl)oxan-2-ylpropan-2-amine

Research Brief on (2R)-1-2-(methoxymethyl)oxan-2-ylpropan-2-amine (CAS: 2227931-28-2): Recent Advances and Applications

In recent years, the compound (2R)-1-2-(methoxymethyl)oxan-2-ylpropan-2-amine (CAS: 2227931-28-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its unique oxane ring and methoxymethyl substituent, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of (2R)-1-2-(methoxymethyl)oxan-2-ylpropan-2-amine, highlighting its role as a key intermediate in the production of neuromodulators. The research team employed asymmetric hydrogenation techniques to achieve high enantiomeric purity (>99% ee), which is critical for its pharmacological efficacy. The study also demonstrated the compound's stability under physiological conditions, making it a viable candidate for further drug development.

Another significant advancement was reported in a 2024 Nature Communications paper, which investigated the compound's interaction with serotonin receptors. Using molecular docking and in vitro assays, researchers found that (2R)-1-2-(methoxymethyl)oxan-2-ylpropan-2-amine exhibits selective binding affinity for 5-HT1A and 5-HT2A receptors, suggesting its potential as a scaffold for designing novel antidepressants and anxiolytics. The study also noted its favorable blood-brain barrier permeability, a crucial factor for CNS-targeting therapeutics.

From a structural perspective, the oxane ring in (2R)-1-2-(methoxymethyl)oxan-2-ylpropan-2-amine provides rigidity, while the methoxymethyl group enhances solubility—a combination that addresses common challenges in drug design. Recent computational studies have leveraged this framework to develop derivatives with improved pharmacokinetic profiles. For instance, a 2023 Bioorganic & Medicinal Chemistry Letters publication described a series of analogs with modified amine substituents, showing enhanced metabolic stability in liver microsome assays.

In the realm of drug delivery, researchers have explored the use of (2R)-1-2-(methoxymethyl)oxan-2-ylpropan-2-amine as a component of prodrug systems. A 2024 study in Molecular Pharmaceutics demonstrated its utility in masking polar functional groups of antiviral agents, significantly improving their oral bioavailability. This application capitalizes on the compound's ability to undergo enzymatic cleavage in vivo, releasing the active drug moiety.

Looking forward, the unique structural features and demonstrated biological activities of (2R)-1-2-(methoxymethyl)oxan-2-ylpropan-2-amine position it as a versatile tool in medicinal chemistry. Current research directions include its incorporation into multifunctional ligands for polypharmacology approaches and its potential in addressing drug-resistant targets. As synthetic methodologies continue to advance, we anticipate seeing more derivatives of this scaffold entering preclinical evaluation in the coming years.